Cas no 17275-86-4 (2-Bromo-3,5-dimethoxybenzoic Acid)

• Product Name: 2-Bromo-3,5-dimethoxybenzoic Acid
• CAS No: 17275-86-4
• MF: C₉H₉BrO₄
• MW: 261.069362401962
• CID: 3812546
• Update Time: 2025-07-20

2-Bromo-3,5-dimethoxybenzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-bromo-3,5-dimethoxy-
• 2-Bromo-3,5-dimethoxybenzoic Acid

• Inchi： 1S/C9H9BrO4/c1-13-5-3-6(9(11)12)8(10)7(4-5)14-2/h3-4H,1-2H3,(H,11,12)
• InChI Key： WZYHIVYNECVLKT-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(OC)=CC(OC)=C1Br

Additional information on 2-Bromo-3,5-dimethoxybenzoic Acid

Comprehensive Overview of 2-Bromo-3,5-dimethoxybenzoic Acid (CAS No. 17275-86-4): Properties, Applications, and Industry Insights

2-Bromo-3,5-dimethoxybenzoic Acid (CAS No. 17275-86-4) is a specialized organic compound widely recognized for its versatile applications in pharmaceutical synthesis, agrochemical research, and material science. This brominated benzoic acid derivative features a unique molecular structure, combining a bromo substituent with two methoxy groups at the 3- and 5-positions, making it a valuable intermediate in modern chemical workflows. Researchers and manufacturers increasingly seek this compound due to its role in developing high-performance materials and bioactive molecules.

The growing demand for 2-Bromo-3,5-dimethoxybenzoic Acid aligns with trends in green chemistry and sustainable synthesis. As industries prioritize eco-friendly processes, this compound’s compatibility with catalytic reactions and low-waste methodologies has garnered attention. Recent studies highlight its utility in constructing heterocyclic frameworks, a key focus in drug discovery for targeting neurological disorders and metabolic diseases. Its electron-rich aromatic system also facilitates cross-coupling reactions, a hotspot in organometallic chemistry.

From a technical perspective, CAS No. 17275-86-4 exhibits a crystalline solid form under standard conditions, with a melting point range of 160–165°C. Its solubility profile—moderate in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol but limited in water—makes it ideal for controlled reactions. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify its purity, which typically exceeds 97% in commercial grades. These characteristics ensure reproducibility in applications ranging from small-molecule libraries to polymeric materials.

Innovations in catalysis and process optimization have further elevated the relevance of 2-Bromo-3,5-dimethoxybenzoic Acid. For instance, its use in palladium-catalyzed Suzuki-Miyaura couplings enables the efficient synthesis of biaryl compounds, a structural motif prevalent in OLED materials and pharmaceutical agents. Additionally, the compound’s methoxy groups enhance steric control in reactions, reducing unwanted byproducts—a critical advantage for scale-up production.

Beyond synthetic chemistry, 2-Bromo-3,5-dimethoxybenzoic Acid is explored in bioconjugation strategies for proteomics and diagnostic reagents. Its bromo moiety serves as a handle for click chemistry modifications, aligning with the rise of precision medicine. Questions frequently searched by users—such as “how to purify 2-Bromo-3,5-dimethoxybenzoic Acid” or “alternative catalysts for bromoarene reactions”—reflect practical challenges addressed in recent literature, emphasizing chromatographic techniques and ligand design.

In summary, 2-Bromo-3,5-dimethoxybenzoic Acid (CAS No. 17275-86-4) stands at the intersection of innovation and utility. Its multifaceted roles in drug development, material engineering, and sustainable chemistry underscore its importance. As research continues to uncover novel applications, this compound remains a cornerstone for advancements in life sciences and industrial chemistry.